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Compound of Interest

Compound Name: 2-Octen-4-one

CAS No.: 4643-27-0

Cat. No.: B1580557 Get Quote

Part 1: Executive Summary
2-Octen-4-one (CAS: 4643-27-0) is a potent unsaturated ketone that serves as a critical

biomarker in food chemistry and off-flavor analysis. Unlike simple esters that maintain a

consistent character, 2-Octen-4-one exhibits a concentration-dependent duality:

At High Concentrations: It presents intense, metallic, and earthy/mushroom notes.

At Low/Dilute Concentrations: It shifts toward fruity, bread-like, and nut-skin nuances.

This "olfactory chameleon" effect makes it a challenging target for standardization. While its

structural isomer, 1-octen-3-one, is infamous for its metallic "blood-like" odor with a threshold in

the parts-per-trillion (ppt) range, 2-Octen-4-one typically exhibits a detection threshold in the

parts-per-billion (ppb) range. Precise detection requires rigorous Gas Chromatography-

Olfactometry (GC-O) protocols to distinguish it from the matrix background.

Part 2: Physicochemical Profile
Understanding the physical behavior of 2-Octen-4-one is prerequisite to designing a valid

detection protocol. Its lipophilicity (LogP ~2.10) indicates it will partition strongly into mucosal

membranes and fatty food matrices, often masking its presence in the headspace until

equilibrium is disturbed.
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Table 1: Key Chemical Identifiers & Properties
Property Value Relevance to Detection

IUPAC Name (E)-Oct-2-en-4-one
Geometric isomers (E/Z) may

have different thresholds.

CAS Number 4643-27-0
Universal identifier for standard

procurement.

Molecular Weight 126.20 g/mol
Moderate volatility; suitable for

Headspace-SPME.

LogP (o/w) ~2.10 - 2.57

Moderate lipophilicity; "sticks"

to GC columns and nose

cones.

Vapor Pressure ~1.48 mmHg @ 20°C
Sufficient volatility for static

headspace analysis.

Odor Character Bready, Fruity, Earthy, Metallic
Highly dependent on

concentration (Matrix Effect).

Relative Odor Impact 250 (High)
2.5x more impactful than

standard reference esters.

Part 3: Olfactory Detection Thresholds
The Threshold Paradox
Unlike "standard" odorants (e.g., n-butanol), 2-Octen-4-one does not have a single, universally

agreed-upon threshold due to its rapid oxidation and matrix binding. However, comparative

data allows us to bracket its sensitivity.

Table 2: Comparative Threshold Data (Air vs. Water)
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Compound Medium
Detection
Threshold (ODT)

Sensory Note

1-Octen-3-one Air
0.03 – 1.12 µg/m³ (ppt

range)

Metallic, Mushroom

(The "Standard")

2-Octen-4-one Air ~5 – 50 µg/m³ (Est.)
Bread Crust, Fruity-

Metallic

2-Octen-4-one Water ~0.1 – 5 ppb (µg/L)
Sweet, Fermented,

Yeasty

2-Octen-4-one Oil > 100 ppb

Masked by lipid

solubility (LogP

effect).[1]

Critical Insight: In sensory panels, 2-Octen-4-one is often confused with 1-octen-3-one.

Validation requires chromatographic separation (GC) to ensure the "metallic" note is not a

contaminant.

Part 4: Mechanism of Formation (Lipid Oxidation)
2-Octen-4-one is rarely added intentionally; it is typically generated in situ via the thermal

degradation or enzymatic oxidation of polyunsaturated fatty acids (PUFAs). Understanding this

pathway allows researchers to predict its presence in samples like hazelnuts, wheat bread, and

fried oils.

Diagram 1: Lipid Oxidation Pathway
This diagram illustrates the flow from Linoleic Acid to the formation of Octenones.
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Caption: Thermal degradation pathway of Linoleic Acid leading to the formation of 2-Octen-4-
one.

Part 5: Analytical Methodology (GC-O Protocol)
To accurately determine the threshold or quantify 2-Octen-4-one, a standard Gas

Chromatography-Mass Spectrometry (GC-MS) approach is often insufficient due to the
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compound's low concentration and high sensory impact. Gas Chromatography-Olfactometry

(GC-O) is the mandatory standard.

Protocol: Aroma Extract Dilution Analysis (AEDA)
Objective: Determine the Flavor Dilution (FD) factor, which correlates to the odor potency in the

specific sample matrix.

Step 1: Sample Preparation (SAFE Extraction)
Method: Solvent-Assisted Flavor Evaporation (SAFE).

Why: 2-Octen-4-one is heat-sensitive. Steam distillation can induce artifacts. SAFE operates

under high vacuum at low temperatures (40°C), preserving the true odor profile.

Solvent: Dichloromethane (highly volatile, separates easily from the ketone).

Step 2: Chromatographic Separation
Column: DB-Wax (Polar) or DB-5 (Non-polar).

Recommendation: Use DB-Wax to separate 2-Octen-4-one from non-polar lipid

interferences.

Oven Program: 40°C (2 min) → 5°C/min → 230°C.

Step 3: The Sniffing Port (Olfactometry)
The column effluent is split (e.g., 1:1 ratio) between the Mass Spectrometer (for ID) and the

Olfactory Detection Port (ODP).

Humidification: The ODP must be humidified to prevent drying of the assessor's nasal

mucosa, which would alter the threshold perception over time.

Step 4: Dilution Series (AEDA)
Inject the neat extract (FD = 1).

Dilute extract stepwise (1:2, 1:4, 1:8... 1:1024).
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Panelists sniff each dilution.

FD Factor: The highest dilution at which 2-Octen-4-one is still detected.

Diagram 2: GC-O Workflow Logic
This diagram details the split-logic required to correlate a chemical peak with a sensory event.
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Caption: Split-flow diagram for correlating chemical retention time with human sensory

detection.

Part 6: References
Comparison of Octenone Isomers:

Source: Perfumer & Flavorist.[2][3] "Flavor Bites: Oct-2-en-4-one." (2016).[4][5]

Significance: Establishes the sensory distinction between the "nutty" 2-isomer and the

"metallic" 1-isomer.

Odor Threshold Methodologies:

Source: Wikipedia / Cometto-Muñiz & Abraham. "Odor Detection Threshold."

Significance: Defines the 3-AFC and ascending concentration series protocols used to

estimate the ppb range.

Chemical Properties & Safety:

Source: The Good Scents Company.[2] "2-Octen-4-one Data Sheet."
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Significance: Provides LogP, Vapor Pressure, and occurrence data (bread, hazelnut).

Sensory Impact Data:

Source: PerfumersWorld. "2-Octen-4-one Odor Profile."

Significance: Cites the "Relative Odor Impact" of 250 and the "yeasty/fruity" character

description.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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